Cas no 824394-56-1 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-nitro-)

• Product Name: 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-nitro-
• CAS No: 824394-56-1
• MF: C₁₆H₁₁N₅O₂
• MW: 305.290842294693
• CID: 691872
• PubChem ID: 11370193
• Update Time: 2025-04-19

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-nitro-
• 2-[2-(1H-imidazol-2-yl)phenyl]-6-nitro-1H-benzimidazole
• DTXSID20463875
• SCHEMBL13221018
• 824394-56-1
• SCHEMBL2967008

• Inchi： 1S/C16H11N5O2/c22-21(23)10-5-6-13-14(9-10)20-16(19-13)12-4-2-1-3-11(12)15-17-7-8-18-15/h1-9H,(H,17,18)(H,19,20)
• InChI Key： RWVPQPBWIJAEMP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC=CN1)=N2)=O

Computed Properties

• Exact Mass: 305.09127461g/mol
• Monoisotopic Mass: 305.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų